Cas no 2171219-41-1 ((3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• CAS No: 2171219-41-1
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6281439
• PubChem ID: 165816355
• Update Time: 2025-06-11

(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• (3S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-3-carboxylic acid
• 2171219-41-1
• EN300-1486508

• Inchi： 1S/C24H26N2O5/c27-22(26-13-5-6-16(14-26)23(28)29)11-12-25-24(30)31-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21H,5-6,11-15H2,(H,25,30)(H,28,29)/t16-/m0/s1
• InChI Key： FUPTTXMGQBGZFX-INIZCTEOSA-N
• SMILES： O(C(NCCC(N1CCC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid

Introduction to (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS No. 2171219-41-1)

(3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS No. 2171219-41-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pro-Pip-COOH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it a valuable building block in the development of novel drugs and peptides.

The structure of (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid consists of a piperidine ring with a carboxylic acid group at the 3-position, an amino group at the 1-position, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group. The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The chirality at the 3-position (denoted by (3S)) is crucial for the compound's biological activity and selectivity.

Recent research has highlighted the potential applications of (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound can be used as a precursor in the synthesis of peptides with anti-inflammatory properties. One notable study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Another area of interest is the use of (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid in cancer research. A study published in *Cancer Research* reported that certain derivatives of this compound showed selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action involves the inhibition of specific enzymes involved in cell proliferation and survival pathways, making it a promising candidate for further development as an anticancer agent.

In addition to its therapeutic potential, (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid has also been explored for its use in diagnostic applications. Researchers have developed fluorescent probes based on this compound that can be used to detect specific biomarkers associated with various diseases. These probes have shown high sensitivity and selectivity, making them valuable tools for early disease diagnosis and monitoring treatment efficacy.

The synthesis of (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the piperidine ring and the introduction of the carboxylic acid group. The chiral center at the 3-position can be introduced through enantioselective synthesis methods or by using chiral starting materials. The final product is typically obtained as a white crystalline solid with high purity and yield.

The stability and solubility properties of (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid are important considerations for its practical applications. This compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In conclusion, (3S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS No. 2171219-41-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and synthetic accessibility, make it an attractive candidate for further exploration and development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new applications and optimize its properties for various biomedical applications.